Cas no 1206989-27-6 (3-[(3-chlorophenyl)methyl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 3-[(3-chlorophenyl)methyl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1206989-27-6
• MF: C₂₀H₁₅ClN₂OS
• MW: 366.863902330399
• CID: 5391351
• Update Time: 2025-07-22

3-[(3-chlorophenyl)methyl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[(3-Chlorophenyl)methyl]-7-(3-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one
• 3-[(3-chlorophenyl)methyl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C20H15ClN2OS/c1-13-4-2-6-15(8-13)17-11-25-19-18(17)22-12-23(20(19)24)10-14-5-3-7-16(21)9-14/h2-9,11-12H,10H2,1H3
• InChI Key： CNUVZWJQERJBCP-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC(Cl)=C2)C(=O)C2SC=C(C3=CC=CC(C)=C3)C=2N=1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 539.8±60.0 °C(Predicted)
• pka: -0.87±0.20(Predicted)

Additional information on 3-[(3-chlorophenyl)methyl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

Introduction to 3-[(3-chlorophenyl)methyl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No: 1206989-27-6)

3-[(3-chlorophenyl)methyl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. This compound belongs to the thienopyrimidine class, which is known for its broad spectrum of pharmacological properties, including antimicrobial, antiviral, and anticancer effects. The presence of both phenyl rings and a thieno[3,2-d]pyrimidine core makes this molecule a promising candidate for further investigation in drug discovery and development.

The chemical structure of 3-[(3-chlorophenyl)methyl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one features a chlorinated benzyl group at the 3-position and a 3-methylbenzyl group at the 7-position of the thienopyrimidine ring. This specific arrangement of substituents contributes to the compound's unique electronic and steric properties, which are critical for its interaction with biological targets. The thieno[3,2-d]pyrimidin-4-one core is particularly interesting as it combines the aromaticity of the thiophene ring with the heterocyclic properties of the pyrimidine ring, providing a versatile platform for medicinal chemistry modifications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the binding interactions of this compound with biological targets. Studies have shown that the chlorophenylmethyl and methylphenyl substituents play crucial roles in modulating the compound's affinity for specific enzymes and receptors. For instance, computational studies suggest that these groups may engage in hydrophobic interactions and π-stacking with key residues in target proteins, thereby influencing the compound's binding affinity and efficacy.

In vitro studies have begun to explore the potential pharmacological activities of 3-[(3-chlorophenyl)methyl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one. Initial experiments have indicated that this compound exhibits promising antimicrobial properties against certain bacterial strains. The mechanism behind this activity likely involves interference with essential bacterial enzymes or metabolic pathways. Additionally, preliminary data suggest that the compound may possess anti-inflammatory effects by modulating cytokine production pathways. These findings are particularly encouraging given the increasing prevalence of multidrug-resistant bacterial infections and the need for novel therapeutic agents.

The synthesis of 3-[(3-chlorophenyl)methyl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one presents several challenges due to its complex structure. Traditional synthetic routes often involve multi-step sequences with careful regioselective functionalization of the thienopyrimidine core. Recent improvements in synthetic methodologies have enabled more efficient and scalable production processes. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds in the molecule with high precision. These advances have not only simplified the synthesis but also allowed for easier modifications to explore new derivatives with enhanced biological activity.

The potential applications of thieno[3,2-d]pyrimidines in drug development are vast. Beyond their antimicrobial properties, these compounds have shown promise in treating neurological disorders and cancer. The unique structural features of thieno[3,2-d]pyrimidin-4-one derivatives allow them to interact with a variety of biological targets, including kinases and transcription factors involved in disease pathways. Ongoing research aims to optimize these compounds for clinical use by improving their solubility, bioavailability, and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for translating these laboratory findings into viable therapeutic options.

Future directions in the study of 3-[(3-chlorophenyl)methyl]-7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one include exploring its role in combination therapies. By pairing this compound with other drugs that target different aspects of a disease pathway, researchers hope to achieve synergistic effects that could lead to more effective treatments. Additionally, investigating the compound's pharmacokinetic properties will be essential for understanding its potential as a drug candidate. This involves studying its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) profiles in preclinical models.

The development of novel pharmaceutical agents is a complex process that requires interdisciplinary collaboration across chemistry, biology, pharmacology, and clinical research. The case of thieno[3,2-d]pyrimidines, including (CAS No: 1206989-27-6) derivatives like (CAS No: 1206989-27-6) itself, highlights the importance of innovative research approaches in addressing global health challenges. As our understanding of biological systems continues to evolve，so too will our ability to design molecules that precisely target disease-causing mechanisms.